Cas no 22324-15-8 (Merobustinine)

• Product Name: Merobustinine
• CAS No: 22324-15-8
• MF: C₂₁H₂₅NO₅
• MW: 371.426906347275
• CID: 254799
• Update Time: 2024-02-29

Merobustinine Chemical and Physical Properties

Names and Identifiers

• Benzo[6,7]cyclohept[1,2,3-ij]isoquinoline-1,11-diol,4,5,6,6a,7,8-hexahydro-2,10,12-trimethoxy-6-methyl-, (6aR)-
• Benzo[6,7]cyclohept[1,2,3-ij]isoquinoline-1,11-diol,4,5,6,6a,7,8-hexahydro-2,10,12-trimethoxy-6-methyl-, (R)-
• C-Homo-6ab-aporphine-1,10-diol,2,9,11-trimethoxy- (8CI)
• Multifloramine
• Merobustinine
• (+)-Multifloramine

• Inchi： 1S/C21H25NO5/c1-22-8-7-12-10-14(25-2)19(23)18-16(12)13(22)6-5-11-9-15(26-3)20(24)21(27-4)17(11)18/h9-10,13,23-24H,5-8H2,1-4H3/t13-/m0/s1
• InChI Key： JCWDQBQBVNMMNK-ZDUSSCGKSA-N
• SMILES： OC1C(=CC2CCN(C)[C@H]3CCC4C=C(C(=C(C=4C=1C3=2)OC)O)OC)OC
• BRN： 1555600

Computed Properties

• Exact Mass: 371.173
• Monoisotopic Mass: 371.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.4

Experimental Properties

• Density: 1.257
• Boiling Point: 581.1°C at 760 mmHg
• Flash Point: 305.3°C
• Refractive Index: 1.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Homoaporphines Homoaporphines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Homoaporphines